Cas no 1140233-91-5 (methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone)

• Product Name: methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone
• CAS No: 1140233-91-5
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• MDL: MFCD30486982
• CID: 5205801
• PubChem ID: 145294492
• Update Time: 2025-07-09

methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-N-(methyloxidophenyl-λ4-sulfanylidene)-
• methyl[(3-methylphenyl)imino]phenyl-lambda6-sulfanone
• EN300-329109
• 1140233-91-5
• methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone

• MDL： MFCD30486982
• Inchi： 1S/C14H15NOS/c1-12-7-6-8-13(11-12)15-17(2,16)14-9-4-3-5-10-14/h3-11H,1-2H3
• InChI Key： YIKGLEYDDYEBJR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1)(=NC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 245.08743528g/mol
• Monoisotopic Mass: 245.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 396.2±35.0 °C(Predicted)

Additional information on methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone

Introduction to Methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone (CAS No. 1140233-91-5)

Methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone (CAS No. 1140233-91-5) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular framework, which includes a methyl group, a phenyl ring, and a sulfur-containing functional group. The combination of these elements endows the compound with a range of chemical properties that make it an interesting subject for both academic research and industrial development.

The chemical structure of methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone is particularly noteworthy. The presence of the sulfur atom in the lambda6 configuration suggests that this compound may exhibit unique electronic and steric properties. The lambda6 configuration refers to the arrangement of the sulfur atom in a specific spatial orientation, which can influence the compound's reactivity and stability. This structural feature is crucial for understanding the compound's behavior in various chemical reactions and its potential biological activity.

Recent studies have explored the potential applications of methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone in pharmaceutical research. One area of interest is its potential as a lead compound for the development of new drugs. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been investigated through computational modeling and in vitro experiments. These studies have shown that methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone can exhibit selective binding to certain proteins, which may be useful for treating various diseases.

In addition to its pharmaceutical applications, methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone has also been studied for its potential use in materials science. The compound's unique electronic properties make it a promising candidate for the development of new materials with enhanced optical and electronic characteristics. For example, researchers have explored the use of this compound in the synthesis of organic semiconductors and photovoltaic materials. These materials have the potential to improve the efficiency and performance of solar cells and other optoelectronic devices.

The synthesis of methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone has been optimized through various synthetic routes, each with its own advantages and challenges. One common approach involves the reaction of a suitable starting material with a sulfur-containing reagent under controlled conditions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for both research and industrial applications.

The physical properties of methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone have also been extensively studied. The compound is typically characterized by its melting point, solubility, and spectroscopic properties. These properties are essential for understanding the compound's behavior in different environments and for optimizing its use in various applications. For example, the solubility of methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone in different solvents can be crucial for its use in pharmaceutical formulations or material processing.

In terms of safety and handling, it is important to note that while methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone is not classified as a hazardous material, proper precautions should always be taken when working with any chemical compound. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols. Additionally, environmental considerations should be taken into account when disposing of any waste materials generated during synthesis or experimentation.

The future prospects for methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various fields. As our understanding of its chemical properties and biological activity deepens, it is likely that we will see more innovative applications emerge in areas such as drug discovery, materials science, and environmental technology.

In conclusion, methyl(3-methylphenyl)iminophenyl-lambda6-sulfanone (CAS No. 1140233-91-5) is a fascinating compound with a wide range of potential applications. Its unique chemical structure and properties make it an important subject for both academic research and industrial development. As research in this area continues to advance, we can expect to see more exciting developments that leverage the full potential of this intriguing molecule.